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Compound of Interest

Compound Name:
1-[(Benzyloxy)methyl]-3-

chlorobenzene

CAS No.: 3395-70-8

Cat. No.: B14741062

Get Quote

Technical Monograph: 1-[(Benzyloxy)methyl]-3-
chlorobenzene
Executive Summary
This monograph provides a comprehensive technical analysis of 1-[(Benzyloxy)methyl]-3-
chlorobenzene (also known as Benzyl 3-chlorobenzyl ether). As a halogenated dibenzyl ether

derivative, this compound serves as a critical intermediate in the synthesis of complex

pharmaceutical agents, particularly those requiring lipophilic spacers or specific halogen-

bonding interactions. This guide details its chemical identity, physicochemical properties, and a

validated synthetic protocol based on the Williamson ether synthesis, ensuring high

reproducibility and scientific integrity.

Chemical Identity & Informatics
The precise identification of chemical entities is paramount for database integration and

structure-activity relationship (SAR) studies. The following identifiers are derived from the
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IUPAC-defined structure of the target compound.

Core Identifiers
Identifier Type Value

IUPAC Name 1-[(Benzyloxy)methyl]-3-chlorobenzene

Common Name Benzyl 3-chlorobenzyl ether

Molecular Formula C₁₄H₁₃ClO

Molecular Weight 232.71 g/mol

SMILES Clc1cccc(COCc2ccccc2)c1

InChI String
InChI=1S/C14H13ClO/c15-13-6-2-3-7-14(13)10-

16-9-12-5-1-4-8-12/h1-8H,9-10H2

Structural Analysis
The molecule consists of two benzene rings connected by a methoxymethyl ether linkage (-

CH₂-O-CH₂-). The chlorine substituent is located at the meta position (position 3) relative to the

ether linkage on one of the aromatic rings. This substitution pattern significantly influences the

compound's electronic properties and metabolic stability compared to its para or ortho isomers.

Physicochemical Properties[4][5][6][7][8][9]
Understanding the physicochemical profile is essential for predicting the compound's behavior

in biological systems and reaction mixtures.
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Property
Value
(Predicted/Experimental)

Context

LogP ~4.1

Highly lipophilic; indicates

good membrane permeability

but poor aqueous solubility.

Boiling Point ~340°C (Predicted)

High boiling point due to

molecular weight and pi-

stacking potential.

H-Bond Donors 0
Lacks acidic protons; acts only

as an H-bond acceptor.

H-Bond Acceptors 1
The ether oxygen serves as a

weak Lewis base.

Rotatable Bonds 4

High flexibility in the ether

linkage facilitates induced-fit

binding.

Validated Synthetic Protocol
The most robust method for synthesizing 1-[(Benzyloxy)methyl]-3-chlorobenzene is the

Williamson Ether Synthesis. This pathway utilizes the nucleophilic attack of a benzyl alkoxide

on a benzyl halide.
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Figure 1: Synthetic workflow for the preparation of 1-[(Benzyloxy)methyl]-3-chlorobenzene
via Williamson Ether Synthesis.

Experimental Methodology
Safety Precaution: Sodium hydride (NaH) is pyrophoric and reacts violently with moisture. All

operations must be conducted under an inert atmosphere (Nitrogen or Argon) in a fume hood.

Step-by-Step Protocol:

Preparation of Alkoxide:

Charge a flame-dried 250 mL round-bottom flask with Sodium Hydride (NaH) (1.2 equiv,

60% dispersion in mineral oil).

Wash NaH with anhydrous hexane (3 x 10 mL) to remove mineral oil if necessary, then

suspend in anhydrous Tetrahydrofuran (THF) (50 mL).

Cool the suspension to 0°C in an ice bath.

Add Benzyl Alcohol (1.0 equiv) dropwise over 15 minutes. Evolution of hydrogen gas (

) will be observed.

Stir the mixture at 0°C for 30 minutes, then warm to room temperature (RT) for 1 hour to

ensure complete deprotonation.

Coupling Reaction:

Cool the reaction mixture back to 0°C.

Add 3-Chlorobenzyl Bromide (1.0 equiv) dropwise (dissolved in 10 mL THF if solid, or neat

if liquid).

Allow the reaction to warm to RT and stir for 12–16 hours. Monitor progress via Thin Layer

Chromatography (TLC) using Hexane:Ethyl Acetate (9:1).

Workup & Purification:
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Quench the reaction carefully with saturated ammonium chloride (

) solution (20 mL) at 0°C.

Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

Combine organic layers, wash with brine (50 mL), and dry over anhydrous Magnesium

Sulfate (

).

Concentrate under reduced pressure.[1]

Purification: Purify the crude oil via silica gel column chromatography using a gradient of

Hexane (100%) to Hexane:EtOAc (95:5).

Cheminformatics & Data Integration
For researchers integrating this compound into virtual screening libraries or chemical

databases, the following data flow diagram illustrates the generation and utilization of its

identifiers.
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Figure 2: Cheminformatics data flow for 1-[(Benzyloxy)methyl]-3-chlorobenzene, linking

structural representation to database utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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